Cas no 2172008-38-5 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid
• CAS No: 2172008-38-5
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6186262
• PubChem ID: 165566325
• Update Time: 2025-06-30

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid
• EN300-1553043
• 2172008-38-5
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-3-azabicyclo[4.1.0]heptane-7-carboxylic acid

• Inchi： 1S/C28H32N2O5/c1-2-7-17(14-25(31)30-13-12-22-23(15-30)26(22)27(32)33)29-28(34)35-16-24-20-10-5-3-8-18(20)19-9-4-6-11-21(19)24/h3-6,8-11,17,22-24,26H,2,7,12-16H2,1H3,(H,29,34)(H,32,33)
• InChI Key： LUQOFHGKBBHGJG-UHFFFAOYSA-N
• SMILES： OC(C1C2CN(C(CC(CCC)NC(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)=O)CCC21)=O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid

Introduction to 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo[4.1.0]heptane-7-carboxylic Acid (CAS No. 2172008-38-5)

3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo[4.1.0]heptane-7-carboxylic acid is a complex organic compound with the CAS registry number 2172008-38-5. This compound belongs to the class of bicyclic compounds, specifically featuring a 3-azabicyclo[4.1.0]heptane framework, which is a nitrogen-containing bicyclic structure known for its rigidity and potential bioactivity. The compound also incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a well-known protecting group in peptide synthesis, and a hexanoyl chain, which adds to its structural complexity and functional versatility.

The synthesis of this compound likely involves multi-step organic reactions, including nucleophilic substitutions, amide bond formations, and possibly ring-closing reactions to form the bicyclic structure. The presence of the Fmoc group suggests that this compound may be used as an intermediate in peptide or protein engineering applications, where controlled deprotection of amino groups is essential.

Recent advancements in chemical biology have highlighted the importance of bicyclic compounds like 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo[4.1.0]heptane-7-carboxylic acid in drug discovery and development. The rigid bicyclic framework can provide favorable pharmacokinetic properties, such as improved bioavailability and target specificity, making it an attractive candidate for therapeutic applications.

In terms of biological activity, this compound may exhibit potential as a modulator of protein-protein interactions or as a component in targeted drug delivery systems. The hexanoyl chain could serve as a lipid anchor, enhancing membrane affinity and cellular uptake. Furthermore, the Fmoc group can act as a removable protecting group, enabling precise control over the reactivity of the amino functionality during biochemical assays or in vivo studies.

From an analytical standpoint, the characterization of 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo[4.1.0]heptane-7-carboxylic acid would involve techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography to confirm its molecular structure and stereochemistry.

Recent studies have demonstrated that similar bicyclic compounds can serve as scaffolds for small molecule inhibitors of various enzymes and receptors, suggesting that this compound could be explored for its potential inhibitory or agonistic activities in cellular pathways.

In conclusion, 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo[4.1.0]heptane-7-carboxylic acid represents a promising lead compound in medicinal chemistry due to its unique structural features and potential bioactivity profiles.